Cas no 2229129-45-5 (3-Amino-1-(2-{[(tert-butoxy)carbonyl]amino}-5-chlorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-Amino-1-(2-{[(tert-butoxy)carbonyl]amino}-5-chlorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 2229129-45-5
• MF: C₁₆H₂₁ClN₂O₄
• MW: 340.801943540573
• CID: 6415641
• PubChem ID: 165682368
• Update Time: 2025-06-13

3-Amino-1-(2-{[(tert-butoxy)carbonyl]amino}-5-chlorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2229129-45-5
• 3-amino-1-(2-{[(tert-butoxy)carbonyl]amino}-5-chlorophenyl)cyclobutane-1-carboxylic acid
• EN300-1872345
• 3-Amino-1-(2-{[(tert-butoxy)carbonyl]amino}-5-chlorophenyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C16H21ClN2O4/c1-15(2,3)23-14(22)19-12-5-4-9(17)6-11(12)16(13(20)21)7-10(18)8-16/h4-6,10H,7-8,18H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key： OQNTZANDQHCIOH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1(C(=O)O)CC(C1)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 340.1189848g/mol
• Monoisotopic Mass: 340.1189848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 102Ų

Additional information on 3-Amino-1-(2-{[(tert-butoxy)carbonyl]amino}-5-chlorophenyl)cyclobutane-1-carboxylic acid

Introduction to 3-Amino-1-(2-{[(tert-butoxy)carbonyl]amino}-5-chlorophenyl)cyclobutane-1-carboxylic acid (CAS No. 2229129-45-5)

3-Amino-1-(2-{[(tert-butoxy)carbonyl]amino}-5-chlorophenyl)cyclobutane-1-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2229129-45-5, represents a pinnacle of molecular design, incorporating multiple functional groups that make it a promising candidate for drug discovery and development. The presence of both amino and carbamate functionalities, coupled with a cyclobutane core and a chlorophenyl substituent, endows this molecule with unique chemical properties that are highly relevant to contemporary research in bioactive molecules.

The structural motif of 3-Amino-1-(2-{[(tert-butoxy)carbonyl]amino}-5-chlorophenyl)cyclobutane-1-carboxylic acid is particularly noteworthy due to its ability to interact with biological targets in multiple ways. The cyclobutane ring, a strained three-membered heterocycle, is known for its rigid conformation, which can enhance binding affinity and selectivity in drug-like molecules. This structural feature is complemented by the electron-withdrawing nature of the chlorophenyl group, which can modulate the electronic properties of the molecule and influence its interactions with biological receptors.

Moreover, the compound’s dual amino functionalities—both an amino group directly attached to the cyclobutane ring and an amino group within a carbamate moiety—offer versatile sites for further derivatization. This flexibility is crucial for medicinal chemists who aim to optimize pharmacokinetic and pharmacodynamic properties through structure-activity relationship (SAR) studies. The tert-butoxycarbonyl (Boc) group, a protective group commonly used in peptide chemistry, ensures stability during synthetic processes while allowing controlled deprotection under specific conditions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 3-Amino-1-(2-{[(tert-butoxy)carbonyl]amino}-5-chlorophenyl)cyclobutane-1-carboxylic acid to various biological targets. Studies suggest that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making it a potential lead for developing novel therapeutics. The chlorophenyl moiety, in particular, has been implicated in interactions with aromatic residues in protein active sites, which could contribute to high binding affinity.

The synthesis of 3-Amino-1-(2-{[(tert-butoxy)carbonyl]amino}-5-chlorophenyl)cyclobutane-1-carboxylic acid presents a challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct the cyclobutane core with high enantioselectivity. Additionally, protecting group strategies have been refined to ensure regioselective functionalization at multiple sites within the molecule.

In the realm of drug discovery, 3-Amino-1-(2-{[(tert-butoxy)carbonyl]amino}-5-chlorophenyl)cyclobutane-1-carboxylic acid exemplifies how molecular complexity can be leveraged to achieve therapeutic efficacy. The integration of multiple pharmacophoric elements into a single scaffold allows for fine-tuning of biological activity through iterative optimization. This approach aligns with current trends in medicinal chemistry, where multifunctional molecules are designed to address complex diseases more effectively than single-target agents.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its structural features make it an attractive building block for peptidomimetics and other bioconjugates that require precise spatial arrangement of functional groups. Such derivatives could offer enhanced stability and bioavailability compared to their peptide counterparts while retaining biological activity.

As research progresses, 3-Amino-1-(2-{[(tert-butoxy)carbonyl]amino}-5-chlorophenyl)cyclobutane-1-carboxylic acid is poised to play a pivotal role in understanding structure-function relationships in drug design. Its unique chemical profile provides insights into how structural motifs can be engineered to modulate biological interactions. Furthermore, its synthesis serves as a testament to the ingenuity of synthetic chemists in navigating complex molecular architectures.

The future prospects for this compound are promising, with ongoing studies exploring its potential as an intermediate in larger synthetic schemes and as a lead compound for further derivatization. As computational tools continue to advance, virtual screening methods will likely identify new applications for 3-Amino-1-(2-{[(tert-butoxy)carbonyl]amino}-5-chlorophenyl)cyclobutane-1-carboxylic acid, further expanding its utility in pharmaceutical research.